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Compound Name:
(2,3-Dimethoxy-benzyl)-phenethyl-

amine

Cat. No.: B011705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core scientific principles behind the discovery and

characterization of novel psychoactive substituted N-benzylphenethylamines, a class of potent

serotonergic hallucinogens. This document provides a comprehensive overview of their

synthesis, structure-activity relationships, and pharmacological profiles, with a focus on their

interaction with the serotonin 5-HT2A receptor, the primary target mediating their psychoactive

effects.

Introduction: A New Generation of Psychedelics
Substituted N-benzylphenethylamines, often referred to as "NBOMes," have emerged as a

significant class of novel psychoactive substances (NPS).[1][2][3] These compounds are

structurally derived from the 2C-X series of phenethylamines, which are known for their

hallucinogenic properties.[1][2] The key structural modification, the addition of an N-benzyl

group, dramatically increases the affinity and functional potency of these compounds at the

serotonin 5-HT2A receptor.[1][2][4][5] This enhancement in potency has led to their proliferation

in recreational drug markets and has also sparked interest in their potential as pharmacological

tools to probe the function of the 5-HT2A receptor.[4][6] This guide synthesizes the current

scientific understanding of these compounds, providing a technical resource for researchers in

the fields of pharmacology, medicinal chemistry, and drug development.
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Synthesis of Substituted N-Benzylphenethylamines
The synthesis of N-benzylphenethylamines is typically achieved through a straightforward and

well-established chemical reaction known as reductive amination.[7] This method involves the

reaction of a substituted phenethylamine with a substituted benzaldehyde, followed by

reduction of the resulting imine intermediate.

A general synthetic scheme is presented below:
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Substituted
Phenethylamine

Schiff Base
(Imine Intermediate)

i) Aldehyde, EtOH, rt

Substituted
Benzaldehyde

Substituted
N-Benzylphenethylamine

ii) NaBH4, EtOH, rt

Ethanol (solvent)
Sodium Borohydride (reducing agent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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